Cas no 1354763-56-6 (Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate)

• Product Name: Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate
• CAS No: 1354763-56-6
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• MDL: MFCD20501471
• CID: 4696249
• PubChem ID: 90357980
• Update Time: 2025-10-20

Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate
• WBTZDZSHLVPNLU-UHFFFAOYSA-N
• methyl 6-bromo-1H-1,2,3-benzotriazole-4-carboxylate
• Z1998636907
• methyl 6-bromo-1H-benzo[d][1,2,3]triazole-4-carboxylate
• methyl 5-bromo-1H-benzo[d][1,2,3]triazole-7-carboxylate
• Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate

• MDL： MFCD20501471
• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)5-2-4(9)3-6-7(5)11-12-10-6/h2-3H,1H3,(H,10,11,12)
• InChI Key： WBTZDZSHLVPNLU-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(C(C(=O)OC)=C1)=NNN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 67.9

Additional information on Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate

Recent Advances in the Application of Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate (CAS: 1354763-56-6) in Chemical Biology and Pharmaceutical Research

Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate (CAS: 1354763-56-6) has recently emerged as a versatile intermediate in the synthesis of bioactive compounds and pharmaceutical agents. This heterocyclic compound, characterized by its benzotriazole core and bromo-substituted carboxylate functionality, has garnered significant attention due to its potential applications in drug discovery and chemical biology. Recent studies have explored its utility as a building block for the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad applicability in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo-substituted benzotriazole moiety was found to enhance binding affinity and selectivity, leading to improved pharmacokinetic properties in preclinical models. This research underscores the compound's potential in targeting B-cell malignancies and autoimmune disorders.

In the field of antimicrobial research, a team from the University of Cambridge reported the development of a new class of benzotriazole-based antibiotics using Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate as a starting material. The study, published in ACS Infectious Diseases, revealed that derivatives of this compound exhibited potent activity against multidrug-resistant Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. These findings suggest promising avenues for addressing the global challenge of antibiotic resistance.

Recent advancements in chemical biology have also utilized Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate as a scaffold for developing fluorescent probes. Researchers at MIT engineered a series of benzotriazole-derived fluorophores that demonstrated exceptional photostability and cell permeability, making them ideal for long-term live-cell imaging applications. The bromo-substitution at the 5-position was found to significantly influence the photophysical properties of these probes, enabling tunable emission wavelengths.

The synthetic accessibility of Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate has been further improved through recent methodological developments. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that allows for efficient functionalization of the benzotriazole core, expanding the structural diversity of accessible derivatives. This methodological breakthrough has important implications for high-throughput medicinal chemistry campaigns.

From a safety and pharmacokinetic perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies on benzotriazole derivatives containing the Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate scaffold have shown favorable metabolic stability and acceptable toxicity profiles in animal models. These findings, reported in Drug Metabolism and Disposition, support the continued investigation of this chemical class for therapeutic applications.

Looking forward, the unique structural features of Methyl 5-bromo-1H-1,2,3-benzotriazole-7-carboxylate position it as a valuable tool in fragment-based drug discovery and combinatorial chemistry. Its ability to participate in diverse chemical transformations while maintaining favorable physicochemical properties makes it particularly attractive for the development of targeted therapies and chemical probes. Ongoing research is exploring its potential in addressing challenging therapeutic targets, including protein-protein interactions and allosteric binding sites.